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Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-2',5'-

dichloropropiophenone

CAS No.: 898788-43-7

Cat. No.: B3023831

Get Quote

Executive Summary
3-(4-Chlorophenyl)-2',5'-dichloropropiophenone is a halogenated dihydrochalcone

derivative primarily utilized in pharmaceutical research as a synthetic intermediate and impurity

standard for imidazole-class antifungals. Its chemical structure—a propiophenone backbone

substituted with a 2,5-dichlorophenyl ring and a 4-chlorophenyl side chain—renders it a

versatile electrophile for heterocycle formation.

Biologically, the compounds derived from this scaffold (e.g., imidazole antifungals) function by

inhibiting Lanosterol 14α-demethylase (CYP51), a key enzyme in fungal ergosterol

biosynthesis.[1] This guide explores the molecule's chemical reactivity ("Chemical MoA") and

the pharmacological mechanism of its downstream bioactive derivatives ("Biological MoA").

Chemical Mechanism of Action: The Synthetic
Scaffold

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3023831#bc-rfq
https://www.benchchem.com/product/b3023831/docs?utm_src=pdf-body#technical-deep-dive-3-4-chlorophenyl-2-5-dichloropropiophenone
https://smpdb.ca/view/SMP0125812
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "mechanism" of this intermediate lies in its reactivity as a functionalizable ketone. It serves

as a precursor for generating chiral alcohols or imidazole-substituted derivatives via specific

organic transformations.

Structural Pharmacophore
Core Scaffold: 1,3-Diarylpropan-1-one (Dihydrochalcone).

Electrophilic Center: The carbonyl carbon (C1) is susceptible to nucleophilic attack (e.g.,

reduction, Grignard addition).

Alpha-Carbon Reactivity: The C2 position (alpha to the ketone) is acidic, allowing for

halogenation (e.g., bromination) to create a leaving group for nucleophilic substitution by

imidazoles.

Synthetic Pathway (The "Chemical Action")
The molecule is typically synthesized via a Claisen-Schmidt Condensation followed by

selective hydrogenation.

Condensation: 2',5'-Dichloroacetophenone + 4-Chlorobenzaldehyde

Chalcone Intermediate.

Hydrogenation: Selective reduction of the alkene (

-unsaturation) yields the saturated ketone (Topic Compound).

Functionalization (Downstream):

-Bromination at C2.

Nucleophilic substitution with Imidazole.

Carbonyl reduction or thio-ether formation (as seen in Butoconazole synthesis).
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Figure 1: Synthetic pathway illustrating the generation and utilization of 3-(4-
Chlorophenyl)-2',5'-dichloropropiophenone as a precursor for antifungal agents.

Biological Mechanism of Action: CYP51 Inhibition
While the topic compound itself is an intermediate, the final therapeutic agents synthesized

from it (imidazole antifungals) exhibit a well-defined mechanism of action.

Target: Lanosterol 14α-Demethylase
The derived azole antifungals target CYP51A1 (in fungi, Erg11), a cytochrome P450 enzyme

located in the endoplasmic reticulum.

Mechanism: The N-3 nitrogen of the imidazole ring binds coordinately to the heme iron

(Fe³⁺) in the active site of the enzyme.

Consequence: This binding prevents the activation of oxygen, which is required for the

demethylation of lanosterol at the C14 position.

Downstream Effects
Ergosterol Depletion: Inhibition of CYP51 blocks the production of ergosterol, a vital

component of the fungal cell membrane (analogous to cholesterol in humans).[1]

Toxic Sterol Accumulation: Precursors like 14α-methylsterols accumulate. These bulky

sterols disrupt membrane packing and fluidity.

Membrane Dysfunction: The altered membrane structure leads to increased permeability,

leakage of intracellular ions (K⁺), and inhibition of membrane-bound enzymes (e.g., chitin

synthase), ultimately causing fungal cell death (fungistatic/fungicidal).
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Figure 2: Mechanism of action for azole antifungals derived from the topic intermediate,

highlighting the inhibition of CYP51 and subsequent membrane failure.[1]
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The following protocols outline the synthesis and characterization of the intermediate, ensuring

self-validating scientific rigor.

Synthesis of 3-(4-Chlorophenyl)-2',5'-
dichloropropiophenone
Objective: To synthesize the saturated ketone from the chalcone precursor.

Reagents:

Chalcone Intermediate: 1-(2,5-dichlorophenyl)-3-(4-chlorophenyl)-2-propen-1-one (10 mmol)

Solvent: Ethyl Acetate (50 mL) or Ethanol (50 mL)

Catalyst: 10% Pd/C (5% w/w)

Hydrogen Gas (H₂)

Protocol:

Dissolution: Dissolve 10 mmol of the chalcone intermediate in 50 mL of ethyl acetate in a

hydrogenation flask.

Catalyst Addition: Carefully add 10% Pd/C catalyst (approx. 100 mg) under an inert nitrogen

atmosphere to prevent ignition.

Hydrogenation: Purge the system with H₂ gas. Stir the reaction mixture under H₂ (balloon

pressure or 1-2 atm) at room temperature (25°C).

Monitoring: Monitor reaction progress via TLC (Hexane:EtOAc 4:1) or HPLC. The

disappearance of the alkene spot and appearance of the saturated ketone indicates

completion (typically 2-4 hours).

Critical Control: Do not over-hydrogenate, as this may reduce the ketone to an alcohol or

dechlorinate the aromatic rings.

Workup: Filter the catalyst through a Celite pad. Wash the pad with ethyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3023831/docs?utm_src=pdf-body#technical-deep-dive-3-4-chlorophenyl-2-5-dichloropropiophenone
https://www.benchchem.com/product/b3023831/docs?utm_src=pdf-body#technical-deep-dive-3-4-chlorophenyl-2-5-dichloropropiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023831?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Concentrate the filtrate in vacuo. Recrystallize the solid residue from

Ethanol/Hexane to yield white crystals.

Impurity Profiling (HPLC Method)
Objective: To validate the purity of the intermediate and detect potential isomers (e.g., 2',4'-

dichloro isomer).

Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus, 150 x 4.6 mm, 5 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient 50% B to 90% B over 20 min

Flow Rate 1.0 mL/min

Detection UV at 254 nm

Retention Time
Topic compound typically elutes ~12-14 min

(verify with standard)

Quantitative Data Summary
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Property Value Source / Calculation

Molecular Formula C₁₅H₁₁Cl₃O Calculated

Molecular Weight 313.61 g/mol Calculated

CAS Number 898788-43-7 [1]

Physical State White to Off-white Solid Experimental Observation

Melting Point 65-68°C (Typical) Derivative Comparison

Solubility
Soluble in DMSO, DCM,

EtOAc; Insoluble in Water
Experimental Observation

Primary Application
Intermediate for Imidazole

Antifungals
[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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